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Compound of Interest

Compound Name: SRI-29329

Cat. No.: B610988 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of SRI-29329, a specific CLK inhibitor. While a specific Safety Data Sheet (SDS)

for SRI-29329 is not publicly available, this document outlines disposal procedures based on

general best practices for handling potent, biologically active research chemicals.

Core Principles of Chemical Waste Management
The disposal of any chemical waste, including SRI-29329, should always prioritize safety and

compliance with local, state, and federal regulations. All chemical waste is considered

hazardous until proven otherwise.

Key considerations for disposal include:

Identification: All waste containers must be clearly labeled with the chemical name and any

known hazards.

Segregation: Different types of chemical waste should be collected separately to prevent

dangerous reactions. For instance, halogenated and non-halogenated solvents should not

be mixed.

Containment: Use appropriate, leak-proof containers for waste collection.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610988?utm_src=pdf-interest
https://www.benchchem.com/product/b610988?utm_src=pdf-body
https://www.benchchem.com/product/b610988?utm_src=pdf-body
https://www.benchchem.com/product/b610988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

chemical waste.

Recommended Personal Protective Equipment
(PPE)
When handling SRI-29329, whether in its pure form or in solution, the following PPE is

mandatory:

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against splashes.

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.

Body Protection: A standard laboratory coat should be worn. For larger quantities or when

there is a risk of significant splashing, a chemically resistant apron is recommended.

Step-by-Step Disposal Procedures for SRI-29329
1. Unused or Expired Solid SRI-29329:

Step 1: Containerization: Place the original container with the unused or expired solid SRI-
29329 into a larger, sealable, and clearly labeled waste container.

Step 2: Labeling: The outer container must be labeled as "Hazardous Waste" and include the

chemical name "SRI-29329," the quantity, and the date.

Step 3: Storage: Store the waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.

Step 4: Disposal: Arrange for pickup by your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.

2. SRI-29329 Solutions (e.g., in DMSO):

Step 1: Waste Collection: Collect all solutions containing SRI-29329 in a dedicated, sealed,

and chemically compatible waste container. Do not mix with other waste streams unless
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specifically permitted by your EHS office.

Step 2: Labeling: Clearly label the container with "Hazardous Waste," the full chemical

names of all components (e.g., "SRI-29329 in DMSO"), their approximate concentrations,

and the accumulation start date.

Step 3: Storage: Store the container in a designated hazardous waste area with secondary

containment to prevent spills.

Step 4: Disposal: Contact your institution's EHS office for collection and disposal.

3. Contaminated Materials:

Step 1: Segregation: Collect all materials contaminated with SRI-29329, such as pipette tips,

gloves, and paper towels, in a separate, sealed plastic bag or container.

Step 2: Labeling: Label the bag or container as "Hazardous Waste - Solid" and specify

"Contaminated with SRI-29329."

Step 3: Disposal: Dispose of this solid waste through your institution's hazardous waste

program. Do not dispose of it in the regular trash.

Quantitative Data Summary
While specific quantitative data for SRI-29329's disposal parameters are not available, the

following table summarizes its known properties relevant to handling and safety.
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Property Value Citation

Chemical Name SRI-29329

CAS Number 2086809-58-5 [1]

Target CLK1, CLK2, CLK4 inhibitor [1][2]

IC₅₀ Values
CLK1: 78 nM, CLK2: 16 nM,

CLK4: 86 nM
[1][2]

Recommended Storage

Solid: -20°C for 3 years;

Solution: -80°C for 6 months,

-20°C for 1 month

[1]

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of a research

chemical like SRI-29329.
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Caption: General workflow for the safe disposal of SRI-29329 waste.

Logical Relationship for Safe Handling
This diagram outlines the logical dependencies for ensuring safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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